Cas no 2362-36-9 (1-(1-chloroethyl)-4-methylbenzene)

• Product Name: 1-(1-chloroethyl)-4-methylbenzene
• CAS No: 2362-36-9
• MF: C₉H₁₁Cl
• MW: 154.636641740799
• CID: 1414939
• PubChem ID: 524242
• Update Time: 2025-10-23

1-(1-chloroethyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-chloroethyl)-4-methyl-
• 1-(4-methylphenyl)ethyl chloride
• 1-(1-chloroethyl)-4-methylbenzene
• AKOS005216232
• SCHEMBL897929
• 1-(p-methylphenyl)ethyl chloride
• EN300-1262748
• G28022
• 2362-36-9
• Benzene, 1-(1-chloroethyl)-4-methyl
• J-200128
• 4-(alpha-chloroethyl)toluene

• Inchi： 1S/C9H11Cl/c1-7-3-5-9(6-4-7)8(2)10/h3-6,8H,1-2H3
• InChI Key： WQLQKKZHEUQVBU-UHFFFAOYSA-N
• SMILES： ClC(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 154.05503
• Monoisotopic Mass: 154.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(1-chloroethyl)-4-methylbenzene

Recent Advances in the Study of 1-(1-Chloroethyl)-4-Methylbenzene (CAS: 2362-36-9) in Chemical and Biomedical Research

1-(1-Chloroethyl)-4-methylbenzene (CAS: 2362-36-9) is a chlorinated aromatic compound that has garnered significant attention in recent chemical and biomedical research due to its potential applications in pharmaceutical synthesis and material science. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic pathways, and emerging biomedical applications.

Recent studies have highlighted the role of 1-(1-chloroethyl)-4-methylbenzene as a key intermediate in the synthesis of complex organic molecules. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility in palladium-catalyzed cross-coupling reactions, enabling the efficient construction of biaryl structures with high selectivity. The compound's unique electronic properties, attributed to the chloroethyl and methyl substituents, facilitate these transformations under mild conditions.

In the biomedical domain, researchers have explored the compound's potential as a precursor for novel therapeutic agents. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 1-(1-chloroethyl)-4-methylbenzene exhibit promising activity against resistant bacterial strains. The chloroethyl moiety appears to enhance membrane permeability, addressing a critical challenge in antibiotic development.

Analytical advancements have also improved our understanding of this compound. A recent application of cryogenic electron microscopy (cryo-EM) has revealed the precise molecular conformation of 1-(1-chloroethyl)-4-methylbenzene in solution, providing insights for rational drug design. These structural studies, combined with computational modeling, are paving the way for targeted modifications to optimize pharmacological properties.

From an industrial perspective, the compound's stability under various conditions makes it attractive for scale-up production. However, environmental considerations remain paramount, as evidenced by ongoing research into greener synthetic routes that minimize hazardous byproducts. The development of catalytic systems that allow for the recovery and reuse of the chloroethylating agent represents a significant step forward in sustainable chemistry.

Looking ahead, the versatility of 1-(1-chloroethyl)-4-methylbenzene continues to inspire multidisciplinary research. Current investigations are exploring its potential in polymer chemistry, where it may serve as a building block for advanced materials with tailored properties. Additionally, its role in the synthesis of chiral compounds is being actively investigated, with implications for asymmetric catalysis and enantioselective drug development.

This brief underscores the compound's growing importance across chemical and biomedical disciplines. As research progresses, 1-(1-chloroethyl)-4-methylbenzene is poised to make substantial contributions to both fundamental science and practical applications, particularly in addressing contemporary challenges in drug discovery and sustainable chemical production.